Cas no 2171772-67-9 (4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid)

• Product Name: 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid
• CAS No: 2171772-67-9
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 5929446
• PubChem ID: 165507310
• Update Time: 2025-06-07

4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid
• EN300-1285348
• 4-amino-3-{[(tert-butoxy)carbonyl]amino}-3-methylhexanoic acid
• 2171772-67-9

• Inchi： 1S/C12H24N2O4/c1-6-8(13)12(5,7-9(15)16)14-10(17)18-11(2,3)4/h8H,6-7,13H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： PRRNEHPJSGTLNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(CC(=O)O)C(CC)N)=O

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid

4-Amino-3-{(tert-Butoxy)carbonylamino}-3-methylhexanoic Acid (CAS No. 2171772-67-9): A Comprehensive Overview

4-Amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid (CAS No. 2171772-67-9) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, also known as Boc-protected 4-amino-3-methylhexanoic acid, is a key intermediate in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential component in the development of pharmaceuticals, particularly in the areas of drug discovery and peptide synthesis.

The chemical structure of 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid features a tert-butoxycarbonyl (Boc) protecting group on the amino functionality, which provides stability and prevents premature reactivity during synthesis. The presence of the Boc group allows for controlled deprotection, enabling the sequential addition of amino acids in peptide synthesis. This compound is also characterized by a branched alkyl chain, which imparts additional stability and solubility properties.

In recent years, significant advancements have been made in the application of 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid in medicinal chemistry. One notable area of research involves its use in the development of novel peptides with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block for the synthesis of peptides with enhanced biological activity and improved pharmacokinetic properties.

The versatility of 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid extends beyond peptide synthesis. It has also been explored for its potential in the design of small molecule inhibitors targeting specific enzymes and receptors. A recent study in the journal Bioorganic & Medicinal Chemistry Letters demonstrated the effectiveness of this compound as a precursor for synthesizing inhibitors of protein-protein interactions, which are critical for various cellular processes and disease states.

The synthesis of 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid typically involves several steps, including the protection of the amino group with a Boc group, followed by functionalization of the carboxylic acid moiety. The Boc protection step is crucial for preventing unwanted side reactions and ensuring high yields during subsequent synthetic transformations. Various methods have been reported for the efficient preparation of this compound, including those involving Grignard reactions and palladium-catalyzed cross-coupling reactions.

In terms of its physical and chemical properties, 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid is a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol. The compound exhibits good stability under standard laboratory conditions but should be stored at low temperatures to prevent degradation.

The safety profile of 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid is generally favorable, making it suitable for use in both research and industrial settings. However, like many organic compounds, it should be handled with appropriate personal protective equipment (PPE) to minimize exposure risks. Safety data sheets (SDS) are available for detailed information on handling, storage, and disposal procedures.

In conclusion, 4-amino-3-{(tert-butoxy)carbonylamino}-3-methylhexanoic acid (CAS No. 2171772-67-9) is a valuable compound with a wide range of applications in chemistry and biology. Its unique structural features and functional groups make it an ideal candidate for various synthetic routes, particularly in the development of peptides and small molecule inhibitors. Ongoing research continues to uncover new possibilities for its use in drug discovery and therapeutic applications, solidifying its importance in modern medicinal chemistry.